Cas no 1806648-47-4 (3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one
• CAS No: 1806648-47-4
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4976002
• Update Time: 2025-06-15

3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O2/c1-2-8-3-4-11(17-12(14)15)9(7-8)10(16)5-6-13/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： FMTPLIVNFPVTEF-UHFFFAOYSA-N
• SMILES： BrCCC(C1=C(C=CC(CC)=C1)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one (CAS No. 1806648-47-4)

3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1806648-47-4, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule represents a convergence of structural complexity and functional diversity, making it a promising candidate for further exploration in the development of novel therapeutic agents.

The structural framework of 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one incorporates several key pharmacophoric elements that are highly relevant to contemporary drug design strategies. The presence of a bromine substituent at the third position of the propyl chain, combined with an aromatic ring substituted with both a difluoromethoxy group and an ethyl group, creates a unique chemical profile that may contribute to its biological activity. Such structural motifs are frequently explored in the quest for compounds with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorine atoms, particularly in the context of medicinal chemistry. The difluoromethoxy group in this compound is a prime example of how fluorine can be leveraged to modulate physicochemical properties such as metabolic stability, lipophilicity, and electronic distribution. These attributes are critical factors that influence the pharmacokinetic behavior of drug candidates. The incorporation of fluorine atoms has been shown to improve the bioavailability and duration of action of several approved drugs, underscoring the importance of this moiety in modern pharmaceutical design.

The 5-ethylphenyl moiety further contributes to the complexity and potential functionality of 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one. Aromatic rings with alkyl substitutions are common in biologically active compounds, as they can participate in π-stacking interactions and hydrophobic effects that are essential for binding to biological targets. The ethyl group at the fifth position of the phenyl ring may also serve as a handle for further chemical modification, allowing for the exploration of analogues with tailored properties.

From a synthetic perspective, 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one presents an intriguing challenge due to its multifaceted structure. The synthesis would likely involve multi-step reactions, including aromatic substitution, protection-deprotection strategies, and functional group interconversions. The presence of both bromine and difluoromethoxy groups suggests that this compound could serve as a versatile intermediate in the synthesis of more complex molecules. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, may be employed to construct the desired framework efficiently.

The potential biological activity of 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one is another area of considerable interest. Given its structural features, it is reasonable to hypothesize that this compound could exhibit activity against various biological targets relevant to human health. For instance, the bromine substituent is often found in kinase inhibitors, which play a crucial role in cancer therapy. The difluoromethoxy group has been associated with compounds that modulate neurotransmitter receptors or ion channels, suggesting potential applications in central nervous system disorders. Additionally, the phenyl ring with ethyl substitution may interact with enzymes or receptors involved in metabolic pathways.

In line with current trends in drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential biological activity of novel compounds like 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one. Molecular docking studies can provide insights into how this molecule might interact with specific protein targets by predicting binding poses and affinities. These computational approaches can accelerate the identification of promising candidates for further experimental validation.

Furthermore, the exploration of 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one could contribute to our understanding of structure-function relationships in medicinal chemistry. By studying its biological activity and pharmacokinetic properties, researchers can gain valuable insights into how different structural features influence overall efficacy and safety profiles. Such knowledge is essential for designing next-generation drugs that are both effective and well-tolerated by patients.

The synthesis and characterization of 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one also offer opportunities for methodological innovation. As synthetic chemists continue to develop more efficient and sustainable methods for constructing complex molecules, compounds like this one serve as ideal testbeds for new techniques and strategies. For instance, green chemistry principles could be applied to minimize waste and improve atom economy during synthesis.

From an industrial perspective, the development of processes for producing 3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-1-one on a scalable basis is crucial for its potential application in pharmaceuticals or agrochemicals. Process optimization would focus on maximizing yield while maintaining high purity standards required for commercial use. Continuous flow chemistry has emerged as a powerful tool for achieving these goals by providing controlled reaction conditions and efficient product isolation methods.

In conclusion,3-Bromo-1-(2-(difluoromethoxy)-5-ethylphenyl)propan-l-one (CAS No., 1806648_47_4) represents an exciting avenue for research in medicinal chemistry due to its intricate structure and potential biological activity It exemplifies how combining advanced synthetic methodologies with computational modeling can lead to novel therapeutic agents capable Of addressing unmet medical needs This compound not only highlights The importance Of fluorinated moieties but also underscores The value Of aromatic substitutions In designing biologically active molecules Further exploration Of Its properties And applications Will undoubtedly contribute To our understanding Of drug design principles And inspire future discoveries In The field